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Compound of Interest

Compound Name: Copper tungstate

Cat. No.: B8023041

A comprehensive analysis of the low-temperature magnetic properties of copper tungstate
(CuWOa), detailing its transition to an antiferromagnetic state and the experimental
methodologies used for its characterization. This guide is intended for researchers, scientists,
and professionals in drug development seeking a deeper understanding of this inorganic
compound's magnetic behavior.

Copper tungstate (CuWOa) exhibits intriguing magnetic properties at low temperatures,
transitioning from a paramagnetic to an antiferromagnetic state. This behavior is primarily
dictated by the spin interactions of the Cu2* ions within its crystal lattice. A thorough
understanding of these properties is crucial for its potential applications in various scientific and
technological fields.

Magnetic Ordering and Transitions

At temperatures above its Néel temperature, copper tungstate is in a paramagnetic state. As
the temperature is lowered, short-range magnetic order begins to appear at approximately 90
K.[1] This is a precursor to the establishment of long-range antiferromagnetic order, which
occurs at a Néel temperature (Tn) of about 24 K.[1] This transition into the antiferromagnetic
state is a key characteristic of CuWOa at low temperatures. The ground state of the Cu?* ion is
almost a pure spin state, which simplifies the theoretical analysis of its magnetic properties.[1]

The antiferromagnetic nature of CuWOa is attributed to the superexchange interactions
between the magnetic Cu2* ions, mediated by the non-magnetic oxygen and tungsten ions.
The strength of this interaction can be quantified by the antiferromagnetic exchange integral,
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which has been determined from the electron paramagnetic resonance (EPR) spectrum of
Cuz* exchange-coupled pairs.[1]

Quantitative Magnetic Data

The magnetic properties of copper tungstate have been characterized through various
experimental techniques, yielding key quantitative data that describes its behavior.

Magnetic Experimental

Value . Reference
Parameter Technique
) Magnetic
Néel Temperature (Tn) ~24 K o [1]
Susceptibility, EPR
Short-range order Magnetic
~90K - [1]
onset Susceptibility, EPR
Antiferromagnetic
30K EPR Spectroscopy [1]

Exchange Integral (J)

Magnetic Moment

0.78 uB DFT Calculations [2]
(Cuz*)

Experimental Characterization

The elucidation of the magnetic properties of copper tungstate relies on a suite of sensitive
experimental techniques.

Magnetic Susceptibility Measurements

The temperature dependence of magnetic susceptibility provides critical information about the
magnetic transitions in a material. These measurements are typically performed using a SQUID
(Superconducting Quantum Interference Device) magnetometer.

Protocol:

¢ Asingle crystal or powdered sample of CuWOus is placed in a sample holder.
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e The sample is cooled down to the lowest desired temperature (e.g., 2 K) in the absence of
an external magnetic field.

* A small, constant magnetic field (e.g., 100 Oe) is applied.
e The magnetic moment of the sample is measured as the temperature is slowly increased.

e The magnetic susceptibility (x) is calculated by dividing the measured magnetic moment by
the applied magnetic field and the sample mass.

o The Néel temperature is identified as the temperature at which a cusp or a peak appears in
the susceptibility versus temperature curve.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the magnetic structure of a material.
Neutrons have a magnetic moment that interacts with the magnetic moments of the atoms in a
crystal, providing direct information about the arrangement of spins.

Protocol:

o Apowdered or single-crystal sample of CuWOa is mounted in a cryostat that allows for
cooling to low temperatures.

e A monochromatic beam of neutrons is directed at the sample.
e The scattered neutrons are detected at various angles.

» Below the Néel temperature, additional Bragg peaks, known as magnetic reflections, appear
in the diffraction pattern.

e The positions and intensities of these magnetic peaks are analyzed to determine the
arrangement of the magnetic moments (spins) in the crystal lattice, revealing the
antiferromagnetic structure.

Specific Heat Measurements
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Specific heat measurements can detect phase transitions, including magnetic ordering. The
magnetic transition is often accompanied by a lambda-shaped anomaly in the specific heat
versus temperature curve.

Protocol:

o Asmall, well-characterized sample of CuWOa is attached to a sensitive thermometer and a
heater.

e The sample is cooled to the desired starting temperature in a high-vacuum environment.

o A known amount of heat is applied to the sample, and the resulting change in temperature is
precisely measured.

e The heat capacity is calculated from the heat input and the temperature change.

o Measurements are taken over a range of temperatures, particularly around the expected
magnetic transition temperature, to observe the anomaly associated with the long-range
magnetic ordering.

Visualizing Magnetic Behavior and Experimental
Processes

To better illustrate the concepts discussed, the following diagrams are provided.

High Temperature Paramagnetic State Low Temperature Antiferromagnetic State . .
(T >90 K) (Disordered Spins) (T <24 K) (Long-Range Ordered Spins) Short-Range Magnetic Order

Cooling Cooling below Tn
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Click to download full resolution via product page

Caption: Magnetic phase transitions in CuWOa with decreasing temperature.
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Caption: Experimental workflow for characterizing low-temperature magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unveiling the Magnetic Secrets of Copper Tungstate at
Cryogenic Temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b802304 1#magnetic-properties-of-copper-tungstate-
at-low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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